Cas no 1261729-65-0 (4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261729-65-0
• MF: C₁₃H₆F₆IN
• MW: 417.088336467743
• CID: 4983423
• Update Time: 2025-05-21

4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H6F6IN/c14-12(15,16)8-3-1-7(2-4-8)10-5-9(20)6-11(21-10)13(17,18)19/h1-6H
• InChI Key： MNLFNFOHWJGOQA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)N=C(C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 416.94492 g/mol
• Monoisotopic Mass: 416.94492 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.9
• Molecular Weight: 417.09

Additional information on 4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine

4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

The compound 4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261729-65-0) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical synthesis. The presence of the iodo group at the 4-position, along with two trifluoromethyl groups at the 2-position and the 4-position of the phenyl ring, imparts distinct electronic and steric characteristics to the molecule, making it a valuable substrate for further exploration in medicinal chemistry, materials science, and catalysis.

Recent advancements in synthetic methodologies have enabled the efficient construction of complex pyridine derivatives like 4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine. Researchers have employed various strategies, including Suzuki-Miyaura coupling reactions and directed metallation techniques, to assemble these molecules with high precision. These methods not only enhance the scalability of synthesis but also allow for fine-tuning of the molecule's properties by modifying substituents at different positions on the pyridine ring.

In the realm of medicinal chemistry, 4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine has garnered attention as a potential lead compound for drug discovery. Its electronic properties, particularly the electron-withdrawing effects of the trifluoromethyl groups, make it an attractive candidate for targeting specific biological pathways. Recent studies have explored its activity against various enzymes and receptors, highlighting its potential as a modulator in therapeutic areas such as oncology and neurodegenerative diseases.

Beyond medicinal applications, this compound has also found relevance in materials science. The pyridine scaffold is known for its ability to coordinate with metal ions, making it a promising building block for metal-organic frameworks (MOFs) and coordination polymers. The trifluoromethyl groups further enhance its stability and functionality in these materials, opening avenues for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine involves a series of carefully designed reactions that highlight modern organic synthesis techniques. Starting from simple precursors, chemists utilize advanced catalysts and reaction conditions to achieve high yields and purity. For instance, the introduction of the trifluoromethyl group can be achieved through electrophilic substitution or radical-based methods, while the iodo group is typically introduced via nucleophilic aromatic substitution or metal-catalyzed coupling reactions.

From an analytical standpoint, this compound has been extensively characterized using state-of-the-art techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses provide critical insights into its molecular structure, stereochemistry, and physical properties. For example, NMR spectroscopy has revealed detailed information about the electronic environment around the iodine atom and the trifluoromethyl groups, while X-ray crystallography has confirmed its three-dimensional arrangement.

In terms of stability and reactivity, 4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine exhibits remarkable resilience under various conditions. Its electron-deficient nature makes it less prone to oxidative degradation compared to other pyridine derivatives. However, its reactivity can be modulated by adjusting substituents or employing specific reaction conditions, enabling chemists to tailor its behavior for diverse applications.

Looking ahead, ongoing research continues to uncover new facets of this compound's potential. Collaborative efforts between academic institutions and industry are driving innovations in synthetic routes, biological evaluations, and materials integration. As our understanding of 4-Iodo-2-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine deepens, it is poised to play an increasingly important role in advancing both fundamental science and practical applications across multiple disciplines.